Cas no 1361567-19-2 (Methyl 3-methoxy-5-(3,4,5-trichlorophenyl)isonicotinate)

• Product name: Methyl 3-methoxy-5-(3,4,5-trichlorophenyl)isonicotinate
• CAS No: 1361567-19-2
• MF: C₁₄H₁₀Cl₃NO₃
• MW: 346.593101024628
• CID: 4967830

Methyl 3-methoxy-5-(3,4,5-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-5-(3,4,5-trichlorophenyl)isonicotinate

• Inchi： 1S/C14H10Cl3NO3/c1-20-11-6-18-5-8(12(11)14(19)21-2)7-3-9(15)13(17)10(16)4-7/h3-6H,1-2H3
• InChI Key： KOUHCPAFXBAJJS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC=C(C=1C(=O)OC)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• Topological Polar Surface Area: 48.4
• XLogP3: 4.2

Additional information on Methyl 3-methoxy-5-(3,4,5-trichlorophenyl)isonicotinate

Comprehensive Overview of Methyl 3-methoxy-5-(3,4,5-trichlorophenyl)isonicotinate (CAS No. 1361567-19-2)

The compound Methyl 3-methoxy-5-(3,4,5-trichlorophenyl)isonicotinate (CAS No. 1361567-19-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique trichlorophenyl and isonicotinate moieties, exhibits potential applications in drug discovery and material science. Its molecular structure combines a methoxy group and a methyl ester functionality, making it a versatile intermediate for synthetic modifications.

In recent years, the demand for heterocyclic compounds like Methyl 3-methoxy-5-(3,4,5-trichlorophenyl)isonicotinate has surged due to their role in developing novel bioactive molecules. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, which are critical in targeting specific enzymes or pathways in diseases such as cancer and inflammation. The 3,4,5-trichlorophenyl group enhances lipophilicity, potentially improving membrane permeability—a key factor in drug design.

From an agrochemical perspective, this compound’s chlorinated aromatic structure aligns with the growing interest in sustainable pest control. With increasing regulatory scrutiny on traditional pesticides, derivatives of Methyl 3-methoxy-5-(3,4,5-trichlorophenyl)isonicotinate are being explored for their environmental compatibility and efficacy against resistant pests. Its stability under various pH conditions also makes it a candidate for formulation development.

Synthetic accessibility is another highlight of CAS No. 1361567-19-2. The compound can be synthesized via Pd-catalyzed cross-coupling reactions, a method widely adopted in modern organic chemistry. This scalability is crucial for industrial applications, where cost-effective production is paramount. Additionally, its crystalline nature facilitates purification and characterization, ensuring high purity for research purposes.

Environmental and safety profiles are critical considerations for any chemical compound. While Methyl 3-methoxy-5-(3,4,5-trichlorophenyl)isonicotinate is not classified as hazardous under current guidelines, proper handling protocols are recommended to minimize exposure. Its low volatility and moderate solubility in organic solvents reduce risks associated with inhalation or environmental release, aligning with green chemistry principles.

The compound’s relevance extends to material science, where its aromatic rigidity and electron-withdrawing properties are exploited in designing organic semiconductors or ligands for catalysis. As the push for renewable energy solutions intensifies, such derivatives are being investigated for use in photovoltaic devices or energy storage systems.

In summary, Methyl 3-methoxy-5-(3,4,5-trichlorophenyl)isonicotinate (CAS No. 1361567-19-2) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and advanced materials. Its structural features and synthetic versatility position it as a valuable asset in addressing contemporary scientific challenges, from drug resistance to sustainable agriculture. Ongoing research will likely uncover further innovative uses, solidifying its role in modern chemistry.